1-Bromopentadec-2-yne

• CAS No.: 103363-74-2
• Molecular Formula: C15H27Br
• Molecular Weight: 287.28 g/mol
• IUPAC Name: 1-bromopentadec-2-yne
• InChI: InChI=1S/C15H27Br/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16/h2-12,15H2,1H3
• InChI Key: OAUFYVHUYMKTOH-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCC#CCBr

Description

1-Bromopentadec-2-yne is a useful research compound. Its molecular formula is C15H27Br and its molecular weight is 287.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a reaction vessel equipped with a calcium chloride tube, 8.465 g of the compound of (2) above was dissolved in 85 ml of dichloromethane and 15.683 g of carbon tetrabromide and 14.867 g of triphenylphosphine were added thereto under ice-cooling. The mixture was stirred at 0° C. for 5 minutes. The reaction mixture was concentrated under reduced pressure and the residue was extracted with hexane. The hexane extract obtained was concentrated under reduced pressure and the residue was purified by silica gel column chromatography to give 7.964 g of 2-pentadecynyl bromide.